Cas no 1803720-46-8 (4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid)

• Product Name: 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid
• CAS No: 1803720-46-8
• MF: C₁₂H₁₂F₂O₅
• MW: 274.217491149902
• CID: 4941314
• Update Time: 2025-06-11

4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H12F2O5/c13-11(14)8-5-7(10(17)12(18)19)2-1-6(8)3-4-9(15)16/h1-2,5,10-11,17H,3-4H2,(H,15,16)(H,18,19)
• InChI Key： PBKLUCOSOAIEIK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)O)C=CC=1CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8

Additional information on 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid

Introduction to 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid (CAS No. 1803720-46-8)

4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid (CAS No. 1803720-46-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a carboxyethyl group and a difluoromethyl substituent, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid consists of a mandelic acid core with modifications that enhance its pharmacological properties. The presence of the carboxyethyl group imparts acidic characteristics, while the difluoromethyl substituent introduces fluorine atoms, known for their ability to modulate biological activity and improve drug-like properties such as solubility, metabolic stability, and bioavailability.

Recent studies have highlighted the potential of 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting specific enzymes involved in neuronal damage and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid effectively inhibited the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease pathogenesis.

In addition to its neuroprotective properties, 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid has shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and pro-apoptotic effects on various cancer cell lines. A study conducted by researchers at the National Institutes of Health found that 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid selectively induced apoptosis in breast cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

The pharmacokinetic properties of 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

To further explore the therapeutic potential of 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

The synthesis of 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid involves a series of well-defined chemical reactions. Key steps include the introduction of the carboxyethyl group via esterification followed by hydrolysis, and the addition of the difluoromethyl substituent through a nucleophilic substitution reaction. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 4-(2-Carboxyethyl)-3-(difluoromethyl)mandelic acid (CAS No. 1803720-46-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant potential to improve patient outcomes and advance medical treatments.